1-phenylmethanesulfonyl-1H-pyrazole
Overview
Description
1-Phenylmethanesulfonyl-1H-pyrazole (PMS) is a heterocyclic organic compound with a unique structure that has been studied for its potential applications in the fields of organic synthesis and medicinal chemistry. PMS is a highly versatile compound that can be used as a starting material for the synthesis of a wide range of compounds and has been found to possess a variety of biological activities.
Mechanism of Action
The exact mechanism of action of 1-phenylmethanesulfonyl-1H-pyrazole is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of drugs, as well as an anti-inflammatory agent and an antioxidant. The compound may also act as an inhibitor of cancer cell growth.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, as well as the ability to inhibit cancer cell growth.
Advantages and Limitations for Lab Experiments
The use of 1-phenylmethanesulfonyl-1H-pyrazole in laboratory experiments has a number of advantages. This compound is a highly versatile compound that can be used as a starting material for the synthesis of a wide range of compounds. In addition, this compound has been found to possess a variety of biological activities, such as the ability to inhibit the activity of enzymes involved in the metabolism of drugs. However, the use of this compound in laboratory experiments also has some limitations. This compound is a highly reactive compound and must be handled with care. In addition, this compound is a highly toxic compound and should be handled with caution.
Future Directions
Given the potential applications of 1-phenylmethanesulfonyl-1H-pyrazole in organic synthesis and medicinal chemistry, there are a number of potential future directions for research. These include the development of more efficient methods for the synthesis of this compound, the development of new derivatives of this compound with improved biological activities, and the development of new applications for this compound in medicinal chemistry. In addition, further research is needed to understand the exact mechanism of action of this compound and to identify new potential therapeutic targets for the compound.
Synthesis Methods
1-phenylmethanesulfonyl-1H-pyrazole can be synthesized via a number of different methods. One of the most common methods is the reaction of phenylmethanesulfonyl chloride with 1-hydroxy-1H-pyrazole in the presence of a base, such as potassium carbonate. This reaction yields a this compound product with a yield of up to 90%. Other methods of synthesis include the reaction of 1-phenylmethanesulfonyl chloride with 1-hydroxy-1H-pyrazole in the presence of a base, such as sodium hydroxide, or the reaction of 1-phenylmethanesulfonyl chloride with 1-hydroxy-1H-pyrazole in the presence of a catalyst, such as palladium chloride.
Scientific Research Applications
1-phenylmethanesulfonyl-1H-pyrazole has been studied for its potential applications in organic synthesis and medicinal chemistry. In organic synthesis, this compound can be used as a starting material for the synthesis of a wide range of compounds, including heterocyclic compounds, polycyclic compounds, and polymers. In medicinal chemistry, this compound has been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs. In addition, this compound has been studied for its potential use as an anti-inflammatory agent, an antioxidant, and an inhibitor of cancer cell growth.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-phenylmethanesulfonyl-1H-pyrazole involves the reaction of phenylmethanesulfonyl hydrazine with ethyl acetoacetate followed by acid-catalyzed cyclization of the resulting intermediate.", "Starting Materials": [ "Phenylmethanesulfonyl hydrazine", "Ethyl acetoacetate", "Concentrated sulfuric acid", "Sodium hydroxide", "Ice" ], "Reaction": [ "Step 1: Phenylmethanesulfonyl hydrazine is added to a solution of ethyl acetoacetate in ethanol.", "Step 2: The mixture is heated under reflux for several hours.", "Step 3: The reaction mixture is cooled and the resulting solid is filtered and washed with ethanol.", "Step 4: The solid is dissolved in a mixture of concentrated sulfuric acid and water.", "Step 5: The solution is heated under reflux for several hours.", "Step 6: The reaction mixture is cooled and neutralized with sodium hydroxide.", "Step 7: The resulting solid is filtered and washed with ice-cold water.", "Step 8: The solid is dried to yield 1-phenylmethanesulfonyl-1H-pyrazole." ] } | |
CAS RN |
267224-14-6 |
Molecular Formula |
C10H10N2O2S |
Molecular Weight |
222.3 |
Purity |
95 |
Origin of Product |
United States |
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